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Introduction
Alisertib (MLN8237) is an investigational, orally available, and selective small-molecule inhibitor

of Aurora A kinase (AAK).[1][2] Aurora A kinase is a crucial serine/threonine kinase that plays a

vital role in the regulation of mitosis, including centrosome maturation, spindle formation, and

cytokinesis.[3] Overexpression of Aurora A kinase is common in various human cancers and is

often associated with poor prognosis, making it an attractive target for cancer therapy.[3]

Alisertib competitively binds to the ATP-binding site of Aurora A, preventing its activation

through autophosphorylation at Thr288.[4][5] This inhibition disrupts the assembly of the mitotic

spindle apparatus and chromosome segregation, leading to cell cycle arrest, aneuploidy, and

ultimately apoptosis.[1][4][6]

Flow cytometry is a powerful and widely used technique for cell analysis. It allows for the rapid,

quantitative measurement of multiple physical and chemical characteristics of individual cells

as they pass through a laser beam. In the context of Alisertib treatment, flow cytometry is an

indispensable tool for elucidating its mechanism of action and quantifying its effects on cell

cycle progression and apoptosis.

Mechanism of Action of Alisertib
Alisertib's primary mechanism of action is the selective inhibition of Aurora A kinase. This

disruption of a key mitotic regulator leads to a cascade of events culminating in cell cycle arrest

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15580366?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Alisertib
https://pmc.ncbi.nlm.nih.gov/articles/PMC4298344/
https://www.benchchem.com/pdf/Application_Notes_Flow_Cytometry_Analysis_of_Cell_Cycle_Arrest_Induced_by_Volasertib.pdf
https://www.benchchem.com/pdf/Application_Notes_Flow_Cytometry_Analysis_of_Cell_Cycle_Arrest_Induced_by_Volasertib.pdf
https://www.mdpi.com/2072-6694/17/14/2290
https://www.researchgate.net/figure/Alisertib-mechanism-of-action-Alisertib-selectively-binds-to-and-inhibits-Aurora-A_fig1_282044202
https://en.wikipedia.org/wiki/Alisertib
https://www.mdpi.com/2072-6694/17/14/2290
https://www.invivochem.com/alisertib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and apoptosis. The signaling pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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